Cas no 2138176-95-9 (1-(cyclopropylmethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine)

1-(Cyclopropylmethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine is a heterocyclic compound featuring a triazole core substituted with a cyclopropylmethyl group and a methylpyrazole moiety. This structure imparts unique physicochemical properties, making it a valuable intermediate in medicinal chemistry and drug discovery. The presence of both triazole and pyrazole rings enhances its potential as a pharmacophore, offering opportunities for hydrogen bonding and π-stacking interactions. The cyclopropylmethyl group contributes to steric and electronic modulation, potentially improving metabolic stability. Its well-defined synthetic route allows for scalable production with high purity, suitable for further derivatization or biological evaluation. This compound is particularly relevant in the development of targeted therapeutics due to its balanced lipophilicity and molecular rigidity.
1-(cyclopropylmethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine structure
2138176-95-9 structure
Product Name:1-(cyclopropylmethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine
CAS No:2138176-95-9
MF:C11H16N6
MW:232.284940719604
CID:5925689
PubChem ID:165484794
Update Time:2025-05-21

1-(cyclopropylmethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine Chemical and Physical Properties

Names and Identifiers

    • 1-(cyclopropylmethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine
    • 2138176-95-9
    • [1-(cyclopropylmethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-yl]methanamine
    • EN300-1128649
    • Inchi: 1S/C11H16N6/c1-16-10(4-5-13-16)11-9(6-12)14-15-17(11)7-8-2-3-8/h4-5,8H,2-3,6-7,12H2,1H3
    • InChI Key: DQADIGHEYSZXGQ-UHFFFAOYSA-N
    • SMILES: N1(C(C2=CC=NN2C)=C(CN)N=N1)CC1CC1

Computed Properties

  • Exact Mass: 232.14364454g/mol
  • Monoisotopic Mass: 232.14364454g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 269
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 74.6Ų

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Additional information on 1-(cyclopropylmethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine

Comprehensive Overview of 1-(cyclopropylmethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine (CAS No. 2138176-95-9)

The compound 1-(cyclopropylmethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine, identified by its CAS number 2138176-95-9, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. This compound features a unique structural framework, combining a cyclopropylmethyl group, a 1-methyl-1H-pyrazol-5-yl moiety, and a 1,2,3-triazole core, which collectively contribute to its potential pharmacological properties. Researchers are particularly interested in its applications as a small-molecule modulator for targeted therapies, given its ability to interact with specific biological pathways.

In recent years, the demand for heterocyclic compounds like 1-(cyclopropylmethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine has surged due to their versatility in drug design. The 1,2,3-triazole ring, in particular, is known for its stability and ability to participate in hydrogen bonding, making it a valuable scaffold in bioactive molecule development. This compound's cyclopropylmethyl substituent further enhances its lipophilicity, potentially improving its membrane permeability—a critical factor in central nervous system (CNS) drug development. These attributes align with current trends in precision medicine, where researchers seek compounds with tailored properties for specific therapeutic targets.

The synthesis of CAS 2138176-95-9 involves multi-step organic reactions, often employing click chemistry methodologies to construct the 1,2,3-triazole ring efficiently. This approach is favored in modern pharmaceutical research due to its high yield and selectivity. Additionally, the compound's pyrazole moiety is a common pharmacophore found in many FDA-approved drugs, underscoring its relevance in drug discovery. Recent studies have explored its potential as a kinase inhibitor, a class of compounds widely investigated for treating conditions such as inflammatory diseases and certain metabolic disorders.

From a commercial perspective, 1-(cyclopropylmethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine is available through specialized chemical suppliers catering to academic and industrial researchers. Its CAS registry number 2138176-95-9 ensures precise identification in global databases, facilitating procurement and regulatory compliance. As the pharmaceutical industry shifts toward fragment-based drug design, compounds like this are increasingly valuable for their modularity and potential to serve as building blocks in lead optimization campaigns.

Environmental and safety considerations are also paramount when handling 1-(cyclopropylmethyl)-5-(1-methyl-1H-pyrazol-5-yl)-1H-1,2,3-triazol-4-ylmethanamine. While it is not classified as hazardous under standard guidelines, proper laboratory practices, including the use of personal protective equipment (PPE) and adequate ventilation, are recommended. The compound's stability under various conditions makes it suitable for long-term storage, a key factor for high-throughput screening applications in drug discovery pipelines.

In conclusion, CAS 2138176-95-9 represents a promising candidate for further exploration in medicinal chemistry. Its structural features align with contemporary drug development strategies, particularly in the realms of targeted therapy and small-molecule innovation. As research continues to uncover its full potential, this compound may play a pivotal role in addressing unmet medical needs, reinforcing its importance in the scientific community.

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